Cas no 1261959-23-2 (4-(2-Carboxy-3-chlorophenyl)thiophene-2-carboxylic acid)
1261959-23-2 structure
Product Name:4-(2-Carboxy-3-chlorophenyl)thiophene-2-carboxylic acid
CAS No:1261959-23-2
MF:C12H7ClO4S
MW:282.699581384659
CID:2766106
PubChem ID:53226842
Update Time:2025-04-21
4-(2-Carboxy-3-chlorophenyl)thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1261959-23-2
- DTXSID00690460
- 4-(2-Carboxy-3-chlorophenyl)thiophene-2-carboxylic acid
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- Inchi: 1S/C12H7ClO4S/c13-8-3-1-2-7(10(8)12(16)17)6-4-9(11(14)15)18-5-6/h1-5H,(H,14,15)(H,16,17)
- InChI Key: FAXYVJDJHOYRTF-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1C(=O)O)C1=CSC(C(=O)O)=C1
Computed Properties
- Exact Mass: 281.9753576Da
- Monoisotopic Mass: 281.9753576Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 103Ų
4-(2-Carboxy-3-chlorophenyl)thiophene-2-carboxylic acid Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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